Cas no 142060-05-7 (Grayanotoxane-2,3,5,6,10,14,16-heptol, 6-acetate, (2β,3β,6β,14R)- (9CI))

Grayanotoxane-2,3,5,6,10,14,16-heptol, 6-acetate, (2β,3β,6β,14R)- (9CI) structure
142060-05-7 structure
Product Name:Grayanotoxane-2,3,5,6,10,14,16-heptol, 6-acetate, (2β,3β,6β,14R)- (9CI)
CAS No:142060-05-7
MF:C22H36O8
MW:428.516448020935
CID:139824
Update Time:2024-03-01

Grayanotoxane-2,3,5,6,10,14,16-heptol, 6-acetate, (2β,3β,6β,14R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Grayanotoxane-2,3,5,6,10,14,16-heptol,6-acetate, (2b,3b,6b,14R)- (9CI)
    • 7,9a-Methano-9aH-cyclopenta[b]heptalene,grayanotoxane-2,3,5,6,10,14,16-heptol deriv.
    • Rhodomollein III
    • Grayanotoxane-2,3,5,6,10,14,16-heptol, 6-acetate, (2β,3β,6β,14R)- (9CI)
    • (-)-Rhodomollein XI
    • Rhodomollein XI
    • Inchi: 1S/C22H36O8/c1-10(23)30-13-8-21-9-19(4,27)11(16(21)25)6-7-12(21)20(5,28)15-14(24)17(26)18(2,3)22(13,15)29/h11-17,24-29H,6-9H2,1-5H3/t11-,12+,13-,14-,15+,16-,17+,19-,20-,21+,22-/m1/s1
    • InChI Key: VNEMCNXMJWNLDK-UUEDXLEJSA-N
    • SMILES: CC(=O)O[C@H]1[C@@]2(C([C@H]([C@@H]([C@H]2[C@@](O)(C)[C@H]2[C@]3([C@H](O)[C@@H](CC2)[C@@](O)(C)C3)C1)O)O)(C)C)O

Computed Properties

  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • XLogP3: 0.0449999999999997
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